Cas no 2680534-10-3 (methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate)

• Product Name: methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate
• CAS No: 2680534-10-3
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 6291427
• PubChem ID: 165943558
• Update Time: 2025-05-23

methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate
• EN300-22919603
• Z3589671452
• 2680534-10-3

• Inchi： 1S/C11H11BrO3/c1-14-11(13)9-5-3-7-2-4-8(12)6-10(7)15-9/h2,4,6,9H,3,5H2,1H3
• InChI Key： MXZJCWHXMLQHGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(C(=O)OC)CC2

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate

Methyl 7-Bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate (CAS No. 2680534-10-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate (CAS No. 2680534-10-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzopyrans, which are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective effects. In this article, we will delve into the chemical structure, synthesis methods, and recent applications of methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate in drug discovery and development.

The chemical structure of methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate is characterized by a benzopyran core with a bromine substituent at the 7-position and a methyl ester group at the 2-position. The presence of the bromine atom introduces significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The benzopyran scaffold is a well-known motif in natural products and synthetic molecules, often associated with various bioactive properties.

The synthesis of methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has been reported using several methodologies. One common approach involves the cyclization of a suitable precursor followed by functional group modifications. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilizes a palladium-catalyzed reaction to introduce the bromine substituent at the 7-position. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

In terms of its biological applications, methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has shown promising results in various preclinical studies. One notable application is its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate has also been investigated for its neuroprotective effects. A study published in the Journal of Medicinal Chemistry reported that this compound can effectively protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The versatility of methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate extends to its use as a building block in combinatorial chemistry and drug discovery platforms. The presence of multiple functional groups on the benzopyran scaffold allows for easy modification and derivatization, making it an attractive starting material for generating libraries of structurally diverse compounds. These libraries can then be screened for various biological activities using high-throughput assays.

In conclusion, methyl 7-bromo-3,4-dihydro-2H-1-benzopyran-2-carboxylate (CAS No. 2680534-10-3) is a promising compound with a rich structural framework and diverse biological activities. Its unique chemical properties make it an ideal candidate for further exploration in medicinal chemistry research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.